Ethyl 2-[4-(4-chlorophenyl)piperazin-1-yl]-4,5-diphenyl-1H-pyrrole-3-carboxylate
Overview
Description
Ethyl 2-[4-(4-chlorophenyl)piperazin-1-yl]-4,5-diphenyl-1H-pyrrole-3-carboxylate, also known as CP55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic effects. It is a highly potent agonist of the cannabinoid receptors CB1 and CB2, and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
Ethyl 2-[4-(4-chlorophenyl)piperazin-1-yl]-4,5-diphenyl-1H-pyrrole-3-carboxylate exerts its effects through activation of the CB1 and CB2 receptors, which are part of the endocannabinoid system. Activation of these receptors leads to a wide range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of immune function, and modulation of pain perception.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of immune function, and modulation of pain perception. It has also been shown to have potential anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Ethyl 2-[4-(4-chlorophenyl)piperazin-1-yl]-4,5-diphenyl-1H-pyrrole-3-carboxylate is a highly potent agonist of the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system and its potential therapeutic applications. However, its potency also makes it difficult to work with, and requires careful handling and dosing to avoid potential side effects.
Future Directions
There are many potential future directions for research on Ethyl 2-[4-(4-chlorophenyl)piperazin-1-yl]-4,5-diphenyl-1H-pyrrole-3-carboxylate and other synthetic cannabinoids. Some possible areas of focus include:
1. Further investigation of the potential therapeutic applications of this compound, particularly in the treatment of pain, inflammation, and neurological disorders.
2. Development of new synthetic cannabinoids with improved potency, selectivity, and safety profiles.
3. Investigation of the potential use of synthetic cannabinoids in combination with other drugs or therapies for enhanced therapeutic effects.
4. Study of the long-term effects of synthetic cannabinoid use on the endocannabinoid system and other physiological systems.
5. Investigation of the potential use of synthetic cannabinoids in the treatment of addiction and withdrawal from other drugs.
In conclusion, this compound is a highly potent synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It exerts its effects through activation of the CB1 and CB2 receptors, and has been shown to have a wide range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are many potential future directions for research on synthetic cannabinoids and their potential therapeutic applications.
Scientific Research Applications
Ethyl 2-[4-(4-chlorophenyl)piperazin-1-yl]-4,5-diphenyl-1H-pyrrole-3-carboxylate has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic effects in animal models of pain, and has also been studied for its potential anti-inflammatory and anti-cancer properties. In addition, this compound has been investigated for its potential use in the treatment of various neurological disorders, including epilepsy, multiple sclerosis, and Parkinson's disease.
properties
IUPAC Name |
ethyl 2-[4-(4-chlorophenyl)piperazin-1-yl]-4,5-diphenyl-1H-pyrrole-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28ClN3O2/c1-2-35-29(34)26-25(21-9-5-3-6-10-21)27(22-11-7-4-8-12-22)31-28(26)33-19-17-32(18-20-33)24-15-13-23(30)14-16-24/h3-16,31H,2,17-20H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUSLHROKYQUCJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C1C2=CC=CC=C2)C3=CC=CC=C3)N4CCN(CC4)C5=CC=C(C=C5)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.